Cas no 865658-84-0 (3,3-Bis(6-chloro-3-pyridinyl)methyl-2,4-pentanedione)

• Product Name: 3,3-Bis(6-chloro-3-pyridinyl)methyl-2,4-pentanedione
• CAS No: 865658-84-0
• MDL: MFCD03787102
• CID: 4662084
• Update Time: 2025-06-25

3,3-Bis(6-chloro-3-pyridinyl)methyl-2,4-pentanedione Chemical and Physical Properties

Names and Identifiers

• 3,3-Bis(6-chloro-3-pyridinyl)methyl-2,4-pentanedione

• MDL： MFCD03787102

Additional information on 3,3-Bis(6-chloro-3-pyridinyl)methyl-2,4-pentanedione

Comprehensive Overview of 3,3-Bis(6-chloro-3-pyridinyl)methyl-2,4-pentanedione (CAS No. 865658-84-0)

3,3-Bis(6-chloro-3-pyridinyl)methyl-2,4-pentanedione (CAS No. 865658-84-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound, characterized by its unique pyridinyl and pentanedione structural motifs, exhibits versatile chemical properties that make it a valuable intermediate in synthetic chemistry. Its molecular formula, C₁₇H₁₅Cl₂N₂O₂, reflects a complex yet stable architecture, enabling its use in diverse applications.

The growing interest in 3,3-Bis(6-chloro-3-pyridinyl)methyl-2,4-pentanedione is driven by its potential role in drug discovery and crop protection. Researchers are particularly intrigued by its ability to act as a ligand or building block for designing novel bioactive molecules. In the context of sustainable agriculture, this compound is being explored for its efficacy in developing next-generation pesticides with reduced environmental impact. Additionally, its thermal stability and solubility properties make it a candidate for advanced polymer formulations and coatings.

One of the most frequently searched questions about 3,3-Bis(6-chloro-3-pyridinyl)methyl-2,4-pentanedione revolves around its synthesis methods and purity standards. Industrial and academic laboratories often seek optimized protocols for its production, emphasizing green chemistry principles to minimize waste and energy consumption. The compound’s CAS No. 865658-84-0 serves as a critical identifier in regulatory and safety documentation, ensuring compliance with global chemical inventory requirements.

In the realm of life sciences, 3,3-Bis(6-chloro-3-pyridinyl)methyl-2,4-pentanedione is being investigated for its biological activity, particularly in modulating enzyme systems or receptor interactions. Recent studies highlight its potential as a scaffold for anticancer agents or antimicrobial compounds, aligning with the rising demand for innovative therapeutics. Its structure-activity relationship (SAR) is a focal point for computational chemists leveraging AI-driven molecular modeling.

From a commercial perspective, suppliers of 3,3-Bis(6-chloro-3-pyridinyl)methyl-2,4-pentanedione emphasize its high-purity grades and custom synthesis options to meet niche research needs. The compound’s storage conditions and handling guidelines are also frequently queried, underscoring the importance of material safety data sheets (MSDS) in laboratory settings. As the chemical industry shifts toward sustainability, efforts to develop eco-friendly derivatives of this compound are gaining traction.

In summary, 3,3-Bis(6-chloro-3-pyridinyl)methyl-2,4-pentanedione (CAS No. 865658-84-0) represents a multifaceted compound with broad applicability across scientific disciplines. Its integration into cutting-edge research and industrial processes underscores its relevance in addressing contemporary challenges in healthcare, agriculture, and advanced materials. Continued exploration of its properties and applications will likely unlock new opportunities for innovation.